Cas no 61948-78-5 (Benzonitrile, 6-amino-2,3,4-trimethoxy-)

Benzonitrile, 6-amino-2,3,4-trimethoxy- structure
61948-78-5 structure
Product Name:Benzonitrile, 6-amino-2,3,4-trimethoxy-
CAS No:61948-78-5
MF:C10H12N2O3
MW:208.213882446289
CID:1632283
Update Time:2024-09-11

Benzonitrile, 6-amino-2,3,4-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 6-amino-2,3,4-trimethoxy-
    • Inchi: 1S/C10H12N2O3/c1-13-8-4-7(12)6(5-11)9(14-2)10(8)15-3/h4H,12H2,1-3H3
    • InChI Key: CLIQPKHSTBUEKC-UHFFFAOYSA-N
    • SMILES: C(#N)C1=C(N)C=C(OC)C(OC)=C1OC

Computed Properties

  • Exact Mass: 208.08486

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Melting Point: 101-102 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 391.1±42.0 °C(Predicted)
  • PSA: 77.5
  • pka: 1.57±0.10(Predicted)
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